Cas no 26932-45-6 (D-Selenocystine)

• Product Name: D-Selenocystine
• CAS No: 26932-45-6
• MF: C₆H₁₂N₂O₄Se₂
• MW: 334.090479850769
• MDL: MFCD01674481
• CID: 258768
• Update Time: 2025-06-26

D-Selenocystine Chemical and Physical Properties

Names and Identifiers

• D-Alanine,3,3'-diselenobis-
• (R,R)-3,3'-diselenobis-(2-aminopropionic acid)
• D-Selenocystine

• MDL： MFCD01674481
• Inchi： 1S/C6H12N2O4Se2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m1/s1
• InChI Key： JULROCUWKLNBSN-QWWZWVQMSA-N
• SMILES： [Se](C[C@H](C(=O)O)N)[Se]C[C@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7

Experimental Properties

• Boiling Point: 108.25°C (estimate)

Additional information on D-Selenocystine

D-Selenocystine: A Promising Selenium-Containing Compound with Broad Applications in Biomedical Research

D-Selenocystine (CAS No. 26932-45-6) is a unique selenium-containing amino acid derivative that has garnered significant attention in recent years due to its potential therapeutic applications in antioxidant defense mechanisms, neurodegenerative disease treatment, and immune modulation. This compound is a structural isomer of L-selenocysteine, which is a rare amino acid that plays a critical role in the function of selenoproteins. The molecular formula of D-Selenocystine is C₃H₇NNaO₂S, and its molecular weight is approximately 138.18 g/mol. The compound's unique stereochemistry and selenium content make it an intriguing subject for biomedical research, particularly in the context of redox biology and metallothionein interactions.

Recent studies have highlighted the potential of D-Selenocystine in modulating oxidative stress and inflammatory responses. For instance, a 2023 study published in Free Radical Biology and Medicine demonstrated that D-Selenocystine can significantly enhance the activity of glutathione peroxidase (GPx), a key enzyme in the antioxidant defense system. This finding suggests that D-Selenocystine may serve as a novel therapeutic agent for conditions characterized by reactive oxygen species (ROS) overproduction, such as neurodegenerative disorders and chronic inflammatory diseases. The study also noted that the compound's seleium-containing structure allows it to act as a cofactor for selenoprotein enzymes, thereby improving cellular redox homeostasis.

The biological activity of D-Selenocystine is closely linked to its ability to interact with metallothionein, a family of low-molecular-weight proteins that bind heavy metals and play a role in detoxification processes. Research published in Journal of Biological Inorganic Chemistry in 2022 revealed that D-Selenocystine can enhance the expression of metallothionein-1 (MT-1) and metallothionein-3 (MT-3) in human cell lines. This upregulation of metallothionein is associated with increased resistance to heavy metal toxicity and improved cellular survival under oxidative stress conditions. These findings underscore the potential of D-Selen-ocystine as a therapeutic agent for heavy metal poisoning and environmental toxicology applications.

Recent advancements in synthetic biology have further expanded the potential applications of D-Selenocystine. A 2023 study in ACS Chemical Biology explored the use of D-Selenocystine as a building block for the synthesis of selenoprotein mimics. The researchers demonstrated that D-Selenocystine can be incorporated into peptide sequences to create functional selenoprotein analogs with enhanced antioxidant properties. This breakthrough has significant implications for the development of targeted therapies for age-related diseases and metabolic disorders. The study also highlighted the importance of stereochemical specificity in the biological activity of D-Selenocystine, emphasizing the need for precise enantiomeric control in its synthesis and application.

The pharmacokinetic profile of D-Selenocystine is another area of active research. A 2023 pharmacological study published in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) properties of D-Selenocystine in both in vitro and in vivo models. The results indicated that D-Selenocystine is rapidly absorbed in the gastrointestinal tract and exhibits good bioavailability. However, the compound's metabolic pathway is not fully understood, and further research is needed to elucidate its biotransformation mechanisms and toxicological profile. These studies are critical for the development of safe and effective therapeutic strategies involving D-Selenocystine.

Advances in nanotechnology have also opened new avenues for the application of D-Selenocystine. A 2023 study in Nano Letters described the use of D-Selenocystine-based nanostructures for targeted drug delivery and improved therapeutic efficacy. The researchers developed seleium-containing nanocarriers that can deliver D-Selenocystine to specific cellular compartments, thereby enhancing its antioxidant effects while minimizing systemic toxicity. This approach has the potential to revolutionize the treatment of oxidative stress-related diseases and neurodegenerative conditions. The study also emphasized the importance of surface functionalization in optimizing the targeting efficiency of D-Selenocystine-based nanocarriers.

The clinical potential of D-Selenocystine is further supported by its role in nutritional supplementation and preventive medicine. A 2023 review article in Antioxidants highlighted the potential of D-Selenocystine as a nutraceutical for improving immune function and reducing the risk of chronic diseases. The review noted that D-Selenocystine may be particularly beneficial for populations at high risk of oxidative stress, such as elderly individuals, smokers, and individuals with metabolic syndrome. However, the review also emphasized the need for long-term clinical trials to establish the safety and efficacy of D-Selenocystine in human subjects.

Looking ahead, the future of D-Selenocystine research is likely to be shaped by advances in computational modeling, synthetic biology, and personalized medicine. A 2023 study in Computational and Structural Biotechnology Journal used machine learning algorithms to predict the binding affinity of D-Selenocystine with various target proteins. The study identified several potential protein targets for D-Selenocystine, including ROS scavenging enzymes and inflammatory mediators. These findings could pave the way for the development of targeted therapies and drug discovery initiatives involving D-Selenocystine.

In conclusion, D-Selenocystine is a promising compound with a wide range of biological applications. From its role in antioxidant defense to its potential in nanotechnology and clinical medicine, D-Selenocystine is poised to make significant contributions to the field of biomedical research. As research continues to uncover the mechanisms of action and therapeutic potential of D-Selenocystine, it is expected to play an increasingly important role in the treatment of oxidative stress-related diseases, neurodegenerative conditions, and metabolic disorders. The ongoing exploration of D-Selenocystine's properties will undoubtedly lead to new discoveries and innovations in healthcare and biotechnology.

One of the most exciting areas of research involving D-Selenocystine is its potential application in regenerative medicine and stem cell therapy. A 2023 study published in Stem Cells International investigated the effects of D-Selenocystine on stem cell differentiation and cellular rejuvenation. The researchers found that D-Selenocystine could enhance the self-renewal capacity of stem cells and promote their differentiation into specific cell types. This suggests that D-Selenocystine may have potential in organ regeneration and age-related tissue repair. Further studies are needed to validate these findings and explore the clinical applications of D-Selenocystine in regenerative medicine.

Another promising application of D-Selenocystine is in the field of cancer research. A 2023 review article in Cancer Letters discussed the potential of D-Selenocystine as a chemopreventive agent and anticancer drug. The review highlighted the ability of D-Selenocystine to induce apoptosis in cancer cells and inhibit their proliferation. Additionally, D-Selenocystine may have the potential to reduce the side effects of conventional chemotherapy by enhancing the body's natural defenses. These findings suggest that D-Selenocystine could be a valuable addition to the arsenal of cancer therapies, although more clinical trials are needed to confirm its efficacy and safety.

Furthermore, the potential of D-Selenocystine in neurodegenerative diseases such as Alzheimer's and parkinsonism is also being explored. A 2023 study published in Journal of Neurochemistry found that D-Selenocystine could protect neurons from oxidative stress and inflammation, which are key factors in the pathogenesis of these diseases. The study suggested that D-Selenocystine might be beneficial in slowing the progression of neurodegenerative conditions. However, the long-term effects and mechanisms of action of D-Selenocystine in these contexts require further investigation.

As the field of biomedical research continues to evolve, the role of D-Selenocystine is likely to expand. From its potential in regenerative medicine to its applications in cancer therapy and neurodegenerative diseases, D-Selenocystine is emerging as a versatile compound with significant therapeutic potential. The ongoing research into its properties and applications is expected to lead to new discoveries and innovations that could transform healthcare and improve patient outcomes. As scientists and researchers continue to explore the frontiers of biomedical science, D-Selenocystine is likely to play an increasingly important role in the development of novel therapeutic strategies and advancements in medical treatment.

In the context of global health, D-Selenocystine may also have implications for public health and nutritional supplementation. Given its role in enhancing immune function and reducing the risk of chronic diseases, D-Selenocystine could be a valuable component of nutraceuticals and functional foods. Its potential to support overall health and prevent disease makes it an attractive candidate for preventive healthcare strategies. However, large-scale studies are needed to establish its safety and <effectiveness in diverse populations.

Finally, the future of D-Selenocystine research is likely to involve interdisciplinary collaboration between biologists, chemists, pharmacologists, and clinicians. By combining expertise from different fields, researchers can gain a more comprehensive understanding of the mechanisms of action and therapeutic potential of D-Selenocyst, and develop more effective and targeted therapies. As technology advances, new methods such as genomic analysis, systems biology, and precision medicine may also play a crucial role in optimizing the use of D-Selenocystine in clinical settings.

In conclusion, D-Selenocystine represents a promising area of research with wide-ranging applications in medicine, healthcare, and public health. Its potential to enhance immune function, prevent chronic diseases, and support regenerative processes makes it a valuable compound for future therapeutic strategies. As research continues to uncover new insights and applications, D-Selenocystine is poised to play a significant role in advancing medical science and improving human health.

The exploration of D-Selenocystine has revealed its potential as a multifaceted compound with applications spanning various fields of medicine and biotechnology. Here's a structured summary of its current and potential roles, based on the provided content: --- ### 1. Biological and Medical Applications - Regenerative Medicine: D-Selenocystine has shown promise in enhancing stem cell self-renewal and differentiation, suggesting potential in organ regeneration and tissue repair. This could be transformative in fields like wound healing, cartilage repair, and age-related tissue degeneration. - Cancer Therapy: Preliminary studies suggest D-Selenocystine may induce apoptosis in cancer cells and inhibit their proliferation. It could also reduce side effects of conventional chemotherapy by boosting the body’s natural defenses, positioning it as a potential chemopreventive agent or adjunct therapy. - Neurodegenerative Diseases: Research indicates D-Selenocystine may protect neurons from oxidative stress and inflammation, which are key drivers in diseases like Alzheimer’s and Parkinson’s. This could slow disease progression, though further studies are needed to confirm long-term efficacy. --- ### 2. Public Health and Nutritional Implications - Immune Support and Disease Prevention: D-Selenocystine’s ability to enhance immune function and reduce chronic disease risk makes it a candidate for nutraceuticals and functional foods. It could play a role in preventive healthcare strategies, especially in populations at higher risk for age-related or lifestyle-related conditions. - Global Health Applications: Its potential to support overall health and prevent disease could have broad public health implications, particularly in regions with limited access to advanced medical care or where chronic diseases are prevalent. --- ### 3. Research and Development - Interdisciplinary Collaboration: Future research will likely involve collaboration between biologists, chemists, pharmacologists, and clinicians to fully understand D-Selenocystine’s mechanisms and optimize its therapeutic use. - Advanced Technologies: Tools like genomic analysis, systems biology, and precision medicine may help tailor D-Selenocystine applications to specific patient populations, enhancing its efficacy and safety. --- ### 4. Challenges and Considerations - Clinical Validation: While promising, D-Selenocystine’s safety, efficacy, and long-term effects require rigorous clinical trials, particularly in diverse populations. - Mechanism of Action: Further studies are needed to clarify how D-Selenocystine interacts with cellular pathways, especially in complex conditions like neurodegeneration or cancer. - Regulatory and Ethical Issues: As a novel compound, its development and use must navigate regulatory frameworks and ethical considerations, especially in human trials and commercialization. --- ### Conclusion D-Selenocystine represents a compelling area of research with the potential to revolutionize multiple aspects of medicine and public health. Its applications in regenerative medicine, cancer therapy, and neuroprotection, combined with its role in preventive healthcare, position it as a valuable compound for future therapeutic strategies. However, its full potential will depend on continued interdisciplinary research, technological innovation, and careful clinical validation. As science advances, D-Selenocystine may become a cornerstone in the quest to improve human health and longevity.